Cas no 91163-48-3 (4-methoxy-3,5-bis(3-methylbut-2-en-1-yl)benzoic acid)

• Product Name: 4-methoxy-3,5-bis(3-methylbut-2-en-1-yl)benzoic acid
• CAS No: 91163-48-3
• MF: C₁₈H₂₄O₃
• MW: 288.381365776062
• CID: 1961586
• PubChem ID: 185077
• Update Time: 2025-04-21

4-methoxy-3,5-bis(3-methylbut-2-en-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3,5-bis(3-methylbut-2-en-1-yl)benzoic acid
• 4-methoxy-3,5-bis(3-methylbut-2-enyl)benzoic acid
• SCHEMBL3934429
• 91163-48-3
• DTXSID30238430
• 4-Methoxy-3,5-diprenylbenzoesaure
• DTXCID50160921

• Inchi： 1S/C18H24O3/c1-12(2)6-8-14-10-16(18(19)20)11-15(17(14)21-5)9-7-13(3)4/h6-7,10-11H,8-9H2,1-5H3,(H,19,20)
• InChI Key： FCYRTWGJYYORNA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(=O)O)=CC=1C/C=C(\C)/C)C/C=C(\C)/C

Computed Properties

• Exact Mass: 288.173
• Monoisotopic Mass: 288.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.039
• Boiling Point: 407.3°C at 760 mmHg
• Flash Point: 139.1°C
• Refractive Index: 1.536

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives